Cas no 2172449-83-9 (tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate)

• Product Name: tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate
• CAS No: 2172449-83-9
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6313700
• PubChem ID: 165786576
• Update Time: 2025-06-12

tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate
• tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
• EN300-1614595
• 2172449-83-9

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(15)13-5-4-12(8-13)16-7-9(6-14)17-12/h9,14H,4-8H2,1-3H3
• InChI Key： GFCMHJGSZNLQPI-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate

Introduction to Tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate (CAS No. 2172449-83-9)

Tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate, a compound with the CAS number 2172449-83-9, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This spirocyclic structure, featuring a unique combination of heterocyclic and aliphatic moieties, has garnered significant attention due to its potential applications in drug development and synthetic chemistry.

The molecular framework of tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate is characterized by a spiro center connecting a tetrahydropyranone ring and an azaspirodecane moiety. This intricate arrangement imparts distinct chemical properties that make it a valuable scaffold for medicinal chemists. The presence of both hydroxymethyl and carboxylate functional groups provides multiple sites for further derivatization, enabling the design of novel bioactive molecules.

In recent years, spirocyclic compounds have emerged as a promising class of molecules in pharmaceutical research due to their unique structural features and biological activities. Spiropyrans, in particular, have been extensively studied for their photophysical properties and potential applications in optoelectronic devices. However, the spirocyclic system described here, with its azaspirodecane core, offers additional opportunities for exploration in the field of drug discovery.

The tert-butyl group appended to the molecule enhances its stability and lipophilicity, making it a suitable candidate for oral administration. This feature is particularly important in pharmaceutical development, where bioavailability is a critical factor determining the efficacy of a drug. Additionally, the hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The azaspirodecane core of tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate provides a rich scaffold for designing molecules with potential therapeutic effects. For instance, modifications at the spiro center or the tetrahydropyranone ring can lead to compounds with enhanced affinity for specific biological receptors.

The carboxylate group at the 7-position of the molecule offers another avenue for chemical modification. This functional group can be used to introduce various pharmacophores or to link the compound to other molecules via covalent bonds. Such modifications are essential for developing prodrugs or conjugates that improve drug delivery and targeting.

One of the most exciting aspects of working with tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate is its versatility as a synthetic intermediate. The spirocyclic structure allows for diverse chemical transformations, including nucleophilic substitution reactions at the tetrahydropyranone ring and electrophilic additions at the azaspirodecane moiety. These reactions can be tailored to introduce specific functional groups or to construct more complex molecular architectures.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique biological activities and synthetic accessibility. For example, spiropyrans have been reported to exhibit antimicrobial and anti-inflammatory properties. The compound described here may also possess such activities, although further research is needed to fully elucidate its biological profile.

In conclusion, tert-butyl 2-(hydroxymethyl)-1,4-dioxa-7-azaspiro4.4nonane-7-carboxylate represents a promising candidate for drug development and synthetic chemistry. Its unique structural features and multiple functional groups make it an attractive scaffold for designing novel bioactive molecules. As research in this area continues to advance, it is likely that this compound will play an important role in the discovery of new therapeutic agents.